Cas no 98602-42-7 (4-Cyclobutylbut-3-en-2-one)

• Product Name: 4-Cyclobutylbut-3-en-2-one
• CAS No: 98602-42-7
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 801962
• PubChem ID: 14482795
• Update Time: 2025-04-19

4-Cyclobutylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Cyclobutylbut-3-en-2-one
• (3E)-4-CYCLOBUTYLBUT-3-EN-2-ONE
• (E)-4-cyclobutylbut-3-en-2-one
• 3-Buten-2-one,4-cyclobutyl-
• DTXSID40560850
• 98602-42-7
• SCHEMBL10615509
• 130146-27-9
• EN300-1838654
• 3-Buten-2-one,4-cyclobutyl-,(E)-(9ci)

• Inchi： 1S/C8H12O/c1-7(9)5-6-8-3-2-4-8/h5-6,8H,2-4H2,1H3/b6-5+
• InChI Key： WFGYHDUDDGCXIV-AATRIKPKSA-N
• SMILES： O=C(C)/C=C/C1CCC1

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.031
• Boiling Point: 191.946°C at 760 mmHg
• Flash Point: 67.664°C
• Refractive Index: 1.558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds